(4-Chloro-phenyl)-(tetrahydro-pyran-2-yl)-methanol

• Molecular Formula: C12H15ClO2
• Molecular Weight: 226.70 g/mol
• IUPAC Name: (4-chlorophenyl)-(oxan-2-yl)methanol
• InChI: InChI=1S/C12H15ClO2/c13-10-6-4-9(5-7-10)12(14)11-3-1-2-8-15-11/h4-7,11-12,14H,1-3,8H2
• InChI Key: UZXRLPQDUFBUSR-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)C(C2=CC=C(C=C2)Cl)O

Description

(4-Chloro-phenyl)-(tetrahydro-pyran-2-yl)-methanol is a useful research compound. Its molecular formula is C12H15ClO2 and its molecular weight is 226.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of tetrahydro-pyran-2-carbaldehyde (114.00 mg, 1.00 mmol) in THF (10 mL) was added 4-chlorophenylmagnesium bromide (1.0 M in diethyl ether, 1.5 mL, 1.50 mmol) at −78° C. The mixture was stirred at −78° C. for 2 hrs. The solvent was then removed under reduced pressure and the resulting residue was purified by a flash chromatography (eluting with 20% AcOEt in Hexane).